Cas no 50632-64-9 (2,3-Oxiranedioctanoic acid)
2,3-Oxiranedioctanoic acid structure
Product Name:2,3-Oxiranedioctanoic acid
CAS No:50632-64-9
MF:C18H32O5
MW:328.443686485291
CID:364469
PubChem ID:71366510
Update Time:2025-04-19
2,3-Oxiranedioctanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Oxiranedioctanoic acid
- 8-[3-(7-carboxyheptyl)oxiran-2-yl]octanoic acid
- SCHEMBL829682
- 50632-64-9
- 9,10- Epoxyoctadecan-1,18-disaure
- DTXSID40789867
- 8,8'-(Oxirane-2,3-diyl)dioctanoic acid
-
- Inchi: 1S/C18H32O5/c19-17(20)13-9-5-1-3-7-11-15-16(23-15)12-8-4-2-6-10-14-18(21)22/h15-16H,1-14H2,(H,19,20)(H,21,22)
- InChI Key: HBJUPPWOEYNGBO-UHFFFAOYSA-N
- SMILES: O1C(CCCCCCCC(=O)O)C1CCCCCCCC(=O)O
Computed Properties
- Exact Mass: 328.22506
- Monoisotopic Mass: 328.22497412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 16
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 87.1Ų
Experimental Properties
- PSA: 87.13
2,3-Oxiranedioctanoic acid Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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